Cas no 1314874-80-0 (8-Chloro-[1,2,4]triazolo[1,5-a]pyrazin-2-amine)

• Product Name: 8-Chloro-[1,2,4]triazolo[1,5-a]pyrazin-2-amine
• CAS No: 1314874-80-0
• MF: C₅H₄ClN₅
• MW: 169.571758270264
• MDL: MFCD20727730
• CID: 2125832
• PubChem ID: 77231010
• Update Time: 2024-11-02

8-Chloro-[1,2,4]triazolo[1,5-a]pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-chloro-[1,2,4]triazolo[1,5-a]pyrazin-2-amine
• [1,2,4]Triazolo[1,5-a]pyrazin-2-amine, 8-chloro-
• AKEJQBRNKKIWIQ-UHFFFAOYSA-N
• 8-Chloro-[1,2,4]triazolo[1,5-a]pyrazin-2-ylamine
• 8-Chloro[1,2,4]triazolo[1,5-a]pyrazin-2-amine
• BS-14966
• MFCD20727730
• SY267148
• E78421
• Z1262691427
• 2-Amino-8-chloro-[1,2,4]triazolo[1,5-a]pyrazine
• SCHEMBL19619
• DA-12429
• AKOS027427387
• EN300-7439342
• 1314874-80-0
• 8-Chloro-[1,2,4]triazolo[1,5-a]pyrazin-2-amine

• MDL： MFCD20727730
• Inchi： 1S/C5H4ClN5/c6-3-4-9-5(7)10-11(4)2-1-8-3/h1-2H,(H2,7,10)
• InChI Key： AKEJQBRNKKIWIQ-UHFFFAOYSA-N
• SMILES： ClC1C2=NC(N)=NN2C=CN=1

Computed Properties

• Exact Mass: 169.0155228g/mol
• Monoisotopic Mass: 169.0155228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrazines